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Compound of Interest

Compound Name: 5,7-Dimethylundecane

Cat. No.: B100999

This technical guide provides a comprehensive overview of the known physical and chemical
properties of 5,7-dimethylundecane, tailored for researchers, scientists, and professionals in
drug development. This document collates available data, presents it in a structured format,
and outlines relevant experimental methodologies.

Core Physical and Chemical Properties

5,7-Dimethylundecane is a branched-chain alkane with the molecular formula C13H28.[1][2]
[3] As a saturated hydrocarbon, it is a non-polar molecule, which dictates its solubility and
intermolecular interactions. It is a colorless and odorless liquid at room temperature.[3]

Identification and Nomenclature

o |[UPAC Name: 5,7-dimethylundecane[1]

o CAS Registry Number: 17312-83-3[2]

e Molecular Formula: C13H28[1][2]

e Synonyms: UNDECANE, 5,7-DIMETHYL-[3]

Quantitative Physical Data

The following table summarizes the key quantitative physical and chemical properties of 5,7-
dimethylundecane. It is important to note that while some properties have been
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computationally predicted, experimental data for several key characteristics such as boiling and
melting points are not readily available in the cited literature.[3]

Property Value Source

Molecular Weight 184.36 g/mol PubChem[1], NIST[2]
Exact Mass 184.219100893 Da PubChem[1]

Boiling Point N/A LookChem([3]

Melting Point N/A LookChem[3]
Density N/A LookChem([3]
Refractive Index N/A LookChem][3]
XLogP3-AA (Predicted) 6.7 PubChem[1]
Topological Polar Surface Area 0 A2 PubChem[1]

Kovats Retention Index
1190, 1198, 1207 PubChem[1]
(Standard non-polar)

Experimental Protocols

While specific experimental protocols for the synthesis or extensive physical property
determination of 5,7-dimethylundecane are not detailed in the available literature, a general
methodology for determining its Kovats Retention Index via gas chromatography can be
outlined. The Kovats Retention Index is a crucial parameter for identifying compounds in gas
chromatography.

Determination of Kovats Retention Index by Gas
Chromatography

Objective: To determine the Kovats Retention Index of 5,7-dimethylundecane using a
standard non-polar capillary column in a gas chromatograph.

Materials and Equipment:

e Gas Chromatograph (GC) equipped with a Flame lonization Detector (FID)
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e Non-polar capillary column (e.g., DB-1, HP-5ms)
e Helium or Nitrogen carrier gas

o Syringe for sample injection

o Sample of 5,7-dimethylundecane

o Aseries of n-alkane standards (e.g., C8-C16)

o Data acquisition and processing software
Procedure:

e Instrument Setup:

[e]

Install the non-polar capillary column in the GC oven.

o

Set the carrier gas flow rate to the manufacturer's recommendation for the column.

[¢]

Establish a temperature program for the oven, for example, an initial temperature of 50°C
held for 2 minutes, followed by a ramp of 10°C/minute to 250°C, and a final hold for 5
minutes.

o

Set the injector and detector temperatures to 250°C and 280°C, respectively.
o Sample and Standard Preparation:
o Prepare a dilute solution of 5,7-dimethylundecane in a volatile solvent (e.g., hexane).
o Prepare a mixture of n-alkane standards in the same solvent.
« Injection and Data Acquisition:
o Inject a small volume (e.g., 1 pL) of the n-alkane standard mixture into the GC.
o Start the data acquisition to record the chromatogram.

o After the run is complete, inject the same volume of the 5,7-dimethylundecane sample.
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o Record the chromatogram under the identical conditions.

o Data Analysis:
o ldentify the retention times for each of the n-alkanes from their chromatogram.
o lIdentify the retention time for 5,7-dimethylundecane from its chromatogram.
o Calculate the Kovats Retention Index (1) using the following formula:
» | =100 *[n + (N - n) * (log(tr(unknown)) - log(tr(n))) / (log(tr(N)) - log(tr(n)))]

= Where:

n = the number of carbon atoms in the n-alkane eluting directly before the unknown.

N = the number of carbon atoms in the n-alkane eluting directly after the unknown.

tr(unknown) = the retention time of 5,7-dimethylundecane.

tr(n) = the retention time of the n-alkane with n carbons.

tr(N) = the retention time of the n-alkane with N carbons.

Visualizations

The following diagrams illustrate key aspects of 5,7-dimethylundecane’'s chemical nature and
its analysis.

Hydrocarbons Saturated Alkanes M Branched Alkanes 5,7-Dimethylundecane

Click to download full resolution via product page

Caption: Chemical classification of 5,7-dimethylundecane.
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Caption: Workflow for Kovats Retention Index determination.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Characteristics of 5,7-Dimethylundecane]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b100999#5-7-dimethylundecane-physical-
characteristics]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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